Cas no 2229303-55-1 (1-(azidomethyl)-3-ethynylbenzene)

• Product Name: 1-(azidomethyl)-3-ethynylbenzene
• CAS No: 2229303-55-1
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 6212899
• PubChem ID: 151216352
• Update Time: 2025-06-12

1-(azidomethyl)-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-ethynylbenzene
• 2229303-55-1
• EN300-1768949

• Inchi： 1S/C9H7N3/c1-2-8-4-3-5-9(6-8)7-11-12-10/h1,3-6H,7H2
• InChI Key： NLIMUJMYOJUVES-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C#C)C=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-3-ethynylbenzene

Research Briefing on 1-(Azidomethyl)-3-ethynylbenzene (CAS: 2229303-55-1) in Chemical Biology and Pharmaceutical Applications

1-(Azidomethyl)-3-ethynylbenzene (CAS: 2229303-55-1) is a bifunctional aromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity. This molecule features both an azide (-N3) and an alkyne (-C≡CH) functional group, making it an ideal candidate for click chemistry applications, particularly in bioorthogonal labeling and drug discovery. Recent studies have explored its utility in protein modification, bioconjugation, and as a building block for the synthesis of complex bioactive molecules.

In a 2023 study published in Journal of Medicinal Chemistry, researchers utilized 1-(azidomethyl)-3-ethynylbenzene as a key intermediate in the development of targeted anticancer agents. The compound's alkyne group enabled efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-functionalized peptides, facilitating the creation of tumor-targeting drug conjugates. The study reported enhanced cellular uptake and specificity compared to non-conjugated analogs, highlighting its potential in precision medicine.

Another groundbreaking application was demonstrated in Nature Chemical Biology, where this compound served as a crosslinker for proximity-based labeling in live cells. By exploiting its dual reactivity, scientists achieved spatiotemporal control over protein-protein interaction mapping, advancing the understanding of dynamic cellular processes. The research emphasized the compound's stability under physiological conditions, a critical feature for in vivo applications.

From a synthetic chemistry perspective, 1-(azidomethyl)-3-ethynylbenzene has proven valuable in metal-organic framework (MOF) design for drug delivery systems. A 2024 ACS Applied Materials & Interfaces paper detailed its incorporation into porous carriers, where the azide-alkyne groups allowed post-synthetic modification with therapeutic payloads while maintaining controlled release kinetics. This approach addressed challenges in loading efficiency and burst release phenomena common in conventional systems.

Ongoing clinical investigations (Phase I/II trials) are evaluating derivatives of this compound as PET imaging probes for neurological disorders. The radiolabeled versions leverage the azide group for facile tracer incorporation and the ethynyl moiety for subsequent functionalization with targeting vectors. Preliminary results show promising blood-brain barrier penetration and target specificity, as reported at the 2024 Society of Nuclear Medicine annual meeting.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 1-(azidomethyl)-3-ethynylbenzene-derived compounds. Recent computational studies published in Journal of Chemical Information and Modeling have employed machine learning to predict metabolic stability of derivatives, identifying structural modifications that could enhance in vivo performance while retaining click chemistry reactivity.

The compound's unique structural features continue to inspire innovation across multiple domains. Current research directions include its application in DNA-encoded library technology for hit identification, development of stimuli-responsive biomaterials, and as a tool compound for studying intracellular trafficking mechanisms. As synthetic methodologies evolve, 1-(azidomethyl)-3-ethynylbenzene is poised to play an increasingly important role in bridging chemical synthesis with biological discovery.